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Compound of Interest

Compound Name: Cadmium fluoride

Cat. No.: B1204257 Get Quote

Cadmium fluoride (CdF₂) is an inorganic compound with distinct chemical and physical

properties that make it a subject of interest in various scientific and industrial research fields.

This document provides a concise technical summary of its fundamental molecular

characteristics.

Core Molecular Data
The essential quantitative data for cadmium fluoride is its molecular formula and weight,

which are foundational for any experimental or theoretical work.

Parameter Value References

Chemical Formula CdF₂ [1][2][3][4][5]

Molecular Weight 150.41 g/mol [1][2][4][5][6][7][8]

Percent Composition Cd: 74.74%, F: 25.26% [3][6]

This water-insoluble compound is typically a white, crystalline solid.[2] It serves various

specialized applications, including in the manufacturing of specialized glass and optical

coatings.[2]
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The chemical formula CdF₂ indicates that each molecule of cadmium fluoride is composed of

one cadmium cation (Cd²⁺) and two fluoride anions (F⁻). The electrostatic attraction between

these ions forms the stable ionic compound.
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Diagram of Cadmium Fluoride's molecular composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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